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Compound of Interest

Compound Name: 7beta-Hydroxycholestanol

Cat. No.: B1257174

Get Quote

Core Chemical Identity & Stereochemistry[1][2][3]

7

-Hydroxycholestanol is a saturated oxysterol derived from the cholestane backbone.[1] Unlike
its unsaturated counterpart (7

-hydroxycholesterol), it lacks the

double bond, resulting in a distinct trans-A/B ring fusion and altered physicochemical
properties.[1] It serves as a specific biomarker for non-enzymatic lipid peroxidation and a
metabolite in the detoxification pathways of cytotoxic oxysterols.

Nomenclature and Classification[2]

e IUPAC Name: (3S,5S,7R,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-
methylheptan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-
cyclopenta[a]phenanthrene-3,7-diol[1][2][3]

¢ Common Name: 7
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-Hydroxycholestanol; 5
-Cholestane-3
A
-diol[1][4]
o CAS Registry Number: 566-25-6[1][4]
e Chemical Formula: C

H

O

[LI[2][4](5]

e Molecular Weight: 404.67 g/mol [2][4][6]

Stereochemical Analysis

The biological activity and stability of 7

-hydroxycholestanol are dictated by its specific stereochemical configuration.[1]
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Stereocenter Configuration

Orientation

Structural
Consequence

c3 (Beta)

Equatorial

Characteristic of the
cholestanol series;
allows amphipathic
alignment in

membranes.[1][4]

C5 (Alpha)

Trans-Fusion

The A/B ring junction
is trans, forcing the
molecule into a flat,
planar "all-chair"
conformation (unlike
the bent cis-fusion of

coprostanol).[1][4]

c7 (Beta)

Equatorial

Inthe 5

-cholestane skeleton
(Ring B chair), the 7

-bond is equatorial,
while the 7

-bond is axial.[1][2][4]
This makes the 7

-isomer
thermodynamically

more stable than the 7

-isomer due to the
absence of 1,3-diaxial

interactions with H-5

and H-9
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Conformational Note: The saturation of the C5-C6 bond removes the planar constraint of the
double bond found in cholesterol, allowing Ring B to adopt a perfect chair conformation.[1][2]
This structural rigidity distinguishes it from 7

-hydroxycholesterol (half-chair Ring B).[1]

Substituent Orientation

Cholestane Skeleton (5a) Thermodynamic Stability:

. Preferred (Stable) (Equatonal) 7B-isomer > 7a-isomer
C5-a (H) Defines Geomet Ring B C7 Position
Trans A/B Fusion (Chair Conformauon) Steric Clash (1,3-diaxial) ~ ________
7tx OH
i

Click to download full resolution via product page
Figure 1: Stereochemical hierarchy of 5

-cholestane-3

s

-diol, highlighting the equatorial stability of the 7

-hydroxy! group.[1][2]

Synthesis and Formation Pathways[3][7][8]

Biological Formation (Metabolism)
7

-Hydroxycholestanol is primarily formed via the reduction of 7

-hydroxycholesterol or 7-ketocholesterol.[1] It represents a "detoxification” or metabolic sink for
the more cytotoxic unsaturated oxysterols.[1]

e Precursor: 7
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-Hydroxycholesterol (generated by non-enzymatic free radical oxidation of cholesterol).[1][2]

¢ Reduction: The

double bond is reduced by

-3-oxosteroid 5

-reductase (SRD5A1/2) analogues or non-specific lipid reductases, followed by 3
-hydroxysteroid dehydrogenase activity if the 3-keto intermediate is involved.[1]

o Pathological Context: Elevated levels are observed in conditions of massive oxidative stress
where the clearance of oxysterols is overloaded, or in lipid storage disorders like
Cerebrotendinous Xanthomatosis (CTX), where CYP27A1 deficiency shunts flux toward 7-
hydroxylated neutral sterols.[1][2]

Chemical Synthesis Protocol

For research standards, 7
-hydroxycholestanol is synthesized via the hydrogenation of 7
-hydroxycholesterol.[1][2]

Protocol Summary:

Starting Material: 7

-Hydroxycholesterol (purified).

e Catalyst: Platinum oxide (PtO

) or Palladium on Carbon (Pd/C).[1][2][4]

e Solvent: Glacial acetic acid or Ethyl acetate.[1][2]
o Conditions: Hydrogen atmosphere (H

, 1 atm) at room temperature for 4-12 hours.
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 Purification: The product is isolated via flash column chromatography (Silica gel;
Hexane:Ethyl Acetate gradient) to separate the 5

(major) and 5
(minor) isomers.[1][2][4]
 Verification: The disappearance of the vinylic proton signal (approx.[1][2] 5.3 ppm) in

H-NMR confirms saturation.[1]

Analytical Characterization

Accurate identification requires distinguishing 7

-hydroxycholestanol from its unsaturated parent and its 7
-epimer.[1][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The lack of the

double bond shifts the methyl and ring proton signals significantly compared to cholesterol
derivatives.[2]
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Signal

Chemical Shift (

» PpmM)

Multiplicity

Assignment

~5.30 ppm (Absent)

Diagnostic: Absence
confirms saturation of
Ring B.

H-7

~3.4 - 3.6 ppm

Broad Multiplet

Germinal proton to the
7

-OH.[1][4] Its axial-

axial coupling with H-8
and H-6

broadens the signal.

[1](4]

H-3

~3.60 ppm

Multiplet

Germinal proton to the
3

-OH.

C-18 (

~0.65 ppm

Singlet

Methyl group
(angular).[1][4]

C-19 (

~0.80 ppm

Singlet

Methyl group
(angular); shifts

upfield compared to

sterols.[1][4]

Mass Spectrometry (GC-MS)

Analysis is typically performed on the Trimethylsilyl (TMS) ether derivative.[1][2][4]

» Derivatization: Reagent: BSTFA + 1% TMCS; 60°C for 60 min.

e Molecular lon (
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):
548 (Di-TMS derivative of C
H
O
)-[11[2][4]
o Base Peak: Typically
458 (Loss of TMS-OH, M-90).[1][2]
e Fragmentation:
o 458 (
4]
o 368 (
; Loss of two TMS-OH groups)[1][4]

o Absence of retro-Diels-Alder fragments characteristic of

sterols (

120 range).[1]
Experimental Workflow: Extraction and Analysis
This protocol is designed for the isolation of 7

-hydroxycholestanol from plasma or tissue homogenates.[1]

Reagents[2][3][5]

e |Internal Standard: 5

-Cholestane or 19-Hydroxycholesterol.[1]

e Antioxidant: Butylated Hydroxytoluene (BHT) (50
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g/mL) is critical to prevent artifactual oxidation of cholesterol during processing.[1][2][4]

e Extraction Solvent: Chloroform:Methanol (2:1 v/v).[1][2][4]

Step-by-Step Protocol
e Sample Preparation:
o Add 100
L of plasmal/tissue homogenate to a glass tube.[1]

o Spike with 10

L Internal Standard (10 ng/
L).[11[21[4]

o Add 50
L BHT solution immediately.

 Lipid Extraction (Folch Method):

[¢]

Add 2 mL Chloroform:Methanol (2:1).[1][4]

[e]

Vortex vigorously for 1 min.

o

Centrifuge at 2000 x g for 5 min.

[¢]

Collect the lower organic phase.[1][2] Re-extract the agueous phase once.[1]
o Saponification (Optional but Recommended):

o To analyze total sterols (free + esterified), dissolve dried extract in 1 mL 1M KOH in 90%
Ethanol.[1]

o Incubate at 60°C for 1 hour under Argon gas (to prevent oxidation).

o Extract unsaponifiable fraction with Hexane (3 x 2 mL).[1][2][4]
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» Solid Phase Extraction (SPE) Purification:
o Use a Silica (Si) or Aminopropyl (NH
) cartridge.[1][2][4]
o Condition with Hexane.[1][2]
o Load sample in Hexane.[1][2]
o Fraction 1 (Cholesterol/Hydrocarbons): Elute with Hexane:Ethyl Acetate (95:5).[1][2][4]
o Fraction 2 (Oxysterols): Elute with Acetone or Methanol. 7
-Hydroxycholestanol elutes here.[1][4]

o Derivatization & Analysis:

o

Evaporate Fraction 2 under N

[1[2]

Add 50

[¢]

L BSTFA + 1% TMCS + 50
L Pyridine.[1][2][4]

Incubate at 60°C for 60 min.

o

[e]

Inject 1

L into GC-MS (DB-5MS column).[1]
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Figure 2: Analytical workflow for the isolation and quantification of 7

-hydroxycholestanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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